Cas no 898775-03-6 ((2,4-difluorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898775-03-6
• MF: C₁₈H₁₇F₂NO
• MW: 301.330491781235
• MDL: MFCD03842560
• CID: 1945404
• PubChem ID: 24725277
• Update Time: 2025-04-21

(2,4-difluorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,4-DIFLUORO-2'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G5424
• AG-H-65523
• 2,4-difluoro-2'-pyrrolidinomethyl benzophenone
• (2,4-Difluorophenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• (2,4-Difluorophenyl)[2-(1-pyrrolidinylmethyl)phenyl]methanone
• 898775-03-6
• AKOS016020736
• DTXSID40643672
• MFCD03842560
• 2,4-difluoro-2'-pyrrolidinomethylbenzophenone

• MDL： MFCD03842560
• Inchi： 1S/C18H17F2NO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10,12H2
• InChI Key： DCJLKQSQWINJMH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1=CC=CC=C1CN1CCCC1)=O)F

Computed Properties

• Exact Mass: 301.12800
• Monoisotopic Mass: 301.12782049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.72950